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This technical guide provides a comprehensive overview of the potential energy surface (PES)
of the bromine dioxide dimer (Br203z), based on high-level ab initio quantum mechanical
calculations. Understanding the intricate PES of this molecule is crucial for elucidating its role in
atmospheric chemistry and for potential applications in various chemical processes. This
document summarizes the key stationary points on the Br2O2 PES, including different isomers
and conformers, presenting their geometric parameters and relative stabilities. Detailed
computational methodologies are provided to ensure the reproducibility of the presented data.

Relative Stabilities of Br202 Isomers

Ab initio calculations have identified three primary isomers of Br20z: the peroxide form
(BrOOBI), the bromine bromite form (BrOBrO), and the structure with a bromine-bromine bond
(BrBrO2). High-level electronic structure calculations at the coupled-cluster level with a
correction for triples, extrapolated to the complete basis set limit, have established the relative
stabilities of these isomers at 298 K. The BrOOBr isomer is predicted to be the most stable.

Table 1: Relative Energies of Br2O2 Isomers at 298 K
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Isomer Relative Energy (kcal/mol)
BrOOBr 0.00

BrBrO: 8.5

BrOBrO 9.3

This data is based on high-level ab initio electronic structure calculations[1].

Conformational Analysis of the Most Stable Isomer:
BrOOBr

Further computational studies have focused on the most stable BrOOBr isomer, revealing the
existence of three distinct conformers: cis, trans, and a non-planar twist form. The geometries
of these conformers have been optimized using the coupled-cluster with single, double, and
perturbative triple excitations (CCSD(T)) method with the correlation-consistent polarized
valence triple-zeta (cc-pVTZ) and augmented correlation-consistent polarized valence triple-
zeta (aug-cc-pVTZ) basis sets. The non-planar twist conformer is found to be the global
minimum on the Br20O:z potential energy surface.

Optimized Geometries and Relative Energies of BrOOBr
Conformers

The optimized geometrical parameters and relative energies of the cis, trans, and twist
conformers of BrOOBr are presented in Table 2. These calculations provide a detailed picture
of the local minima on the BrOOBr potential energy surface.

Table 2: Optimized Geometrical Parameters and Relative Energies of BrOOBr Conformers at
the CCSD(T) Level of Theory
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Parameter Basis Set twist trans cis

Relative Energy

(kcal/mol) cc-pvVTZ 0.00 4.96 10.67
aug-cc-pvVTZ 0.00 4.33 9.54

r(0-0) (A) cc-pvVTZ 1.443 1.442 1.441
aug-cc-pvVTZ 1.448 1.447 1.446

r(Br-0) (A) cc-pVTZ 1.868 1.869 1.871
aug-cc-pvTZ 1.870 1.871 1.873

£ (Br-0-0) (°) cc-pVTZ 108.6 108.7 108.9
aug-cc-pvVTZ 108.4 108.5 108.7

1(Br-O-0O-Br) (°) cc-pvVTZ 82.1 180.0 0.0
aug-cc-pvVTZ 82.4 180.0 0.0

Note: While extensive searches were conducted, detailed optimized geometries for the BrBrO2
and BrOBrO isomers and data on the transition states connecting the BrOOBr conformers were
not available in the reviewed literature.

Computational Methodologies

The data presented in this guide are derived from rigorous ab initio calculations. The following
section details the computational protocols employed in the cited studies.

Isomer Relative Energy Calculations

The relative energies of the Br202 isomers (BrOOBr, BrBrOz, and BrOBrO) were determined
using high-level ab initio electronic structure calculations. These calculations employed the
coupled-cluster theory with a correction for triple excitations, and the results were extrapolated
to the complete basis set limit to ensure high accuracy.

BrOOBr Conformer Geometry Optimization
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The geometries of the cis, trans, and twist conformers of BrOOBr were optimized using the
coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) method. Two
different basis sets were utilized for these calculations:

e cc-pVTZ (correlation-consistent polarized valence triple-zeta): A widely used basis set that
provides a good balance between accuracy and computational cost.

e aug-cc-pVTZ (augmented correlation-consistent polarized valence triple-zeta): This basis set
includes diffuse functions to better describe the electron density far from the atomic nuclei,
which is important for accurate energy and property calculations.

The geometry optimizations were performed by finding the stationary points on the potential
energy surface corresponding to the energy minima for each conformer.

Visualization of the Br202 Isomer Energy Landscape

To provide a clear visual representation of the relative stabilities of the Br20z isomers, the
following diagram illustrates their energy levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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